Cas no 20357-25-9 (DMNB)

DMNB Properties

Names and Identifiers

• 6-Nitroveratraldehyde
• 4,5-Dimethoxy-2-nitrobenzaldehyde
• DMNB
• 2-nitro-4,5-dimethoxybenzaldehyde
• 3,4-Dimethoxy-6-nitrobenzaldehyde
• 4,5-dimethoxy-2-nitro-benzaldehyde
• Benzaldehyde,4,5-dimethoxy-2-nitro
• DNA-Dependent Protein Kinase Inhibitor
• DNA-PK Inhibitor
• Benzaldehyde, 4,5-dimethoxy-2-nitro-
• YWSPWKXREVSQCA-UHFFFAOYSA-N
• 2-nitro-4,5-bis(methyloxy)benzaldehyde
• ST044482
• NSC65590
• PubChem8213
• Oprea1_551791
• KSC203M1T
• A
• +Expand

• MDL： MFCD00007134
• InChIKey： YWSPWKXREVSQCA-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO5/c1-14-8-3-6(5-11)7(10(12)13)4-9(8)15-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C(C(C([H])=O)=C([H])C=1OC([H])([H])[H])[N+](=O)[O-]
• BRN： 395599

Computed Properties

• Exact Mass: 211.048072g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.048072g/mol
• Monoisotopic Mass: 211.048072g/mol
• Topological Polar Surface Area: 81.4Ų
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.94770
• PSA: 81.35000
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Insoluble in water. Soluble to 25 mM in ethanol with gentle warming and to 100 mM in DMSO.
• Boiling Point: 390.8°C at 760 mmHg
• Melting Point: 132.0 to 136.0 deg-C
• Flash Point: 194.3 °C
• Solubility: DMSO: 22 mg/mL
• Color/Form: Yellow powder2. density (g/ml, 25/4 ℃)
• Sensitiveness: Air & Light Sensitive
• Density: 1.4194 (rough estimate)

DMNB Security Information

• RTECS：GY8410000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning
• HazardClass：IRRITANT

DMNB Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%